Methyl 3-amino-4,5-dihydrothiophene-2-carboxylate
Overview
Description
Methyl 3-amino-4,5-dihydrothiophene-2-carboxylate (MADHC) is an important compound in the field of organic chemistry, biochemistry, and pharmacology. It is a member of the thiophene family, which is a group of heterocyclic compounds that contain a sulfur atom in the ring structure. MADHC is a versatile compound that has been widely used in various applications due to its unique properties. MADHC has been studied for its potential in medicinal chemistry, drug delivery, and bioimaging.
Scientific Research Applications
Synthesis of Mono- and Di-Alkyl Ethers
Methyl 2-chloro-3-oxo-2,3-dihydrothiophene-2-carboxylates, derived from similar compounds, can be used to synthesize thiophene-2,4-diols, which further lead to 3,5-dialkoxythiophene-2-carboxylic acids. These acids can be converted to ethers of thiotetronic and α-halogenothiotetronic acids, which are useful in various chemical syntheses (Corral & Lissavetzky, 1984).
Application in Organic Synthesis, Medicine, Dyes, and Pesticides
The compound is critical in organic synthesis, and its applications extend to the fields of medicine, dyes, and pesticides. Its crystal structure and intermolecular interactions have been extensively studied, highlighting its significance in these areas (Tao et al., 2020).
In Cycloaddition Reactions
It participates in cycloaddition reactions with acetylenic esters, showcasing its versatility in forming various chemical structures (Matsunaga et al., 1986).
In Phase Transfer Catalysis Assisted Thorpe Reaction
This reaction is used to synthesize 3-amino-4-arylthiophene-2-carboxylates, which have applications in various synthetic processes (Shah, 2011).
Modification with Trifluoromethyl-Containing Heterocycles
It is used as a base compound for modification with trifluoromethyl-containing heterocycles, which are significant in studies involving neuronal NMDA receptors (Sokolov et al., 2018).
In Synthesis of 1,4-Dihydrothieno[3,2-e][1,2,4]triazepin-5-ones
It reacts with hydrazonoyl chlorides to form compounds that have potential applications in medicinal chemistry (Sabri et al., 2006).
In Copper-mediated N-Arylation
It is used in the synthesis of N-arylated compounds via Chan-Lam cross-coupling, showcasing its role in complex organic syntheses (Rizwan et al., 2015).
Synthesis of Methyl 3-(3,6-diaryl-1,2,4-triazin-5-ylamino)thiophen-2-carboxylates
It is used in the synthesis of nucleophilic substitution compounds, which are crucial in chemical research (Krinochkin et al., 2021).
Properties
IUPAC Name |
methyl 4-amino-2,3-dihydrothiophene-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2S/c1-9-6(8)5-4(7)2-3-10-5/h2-3,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPYPWIVLRCXERW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(CCS1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90352045 |
Source
|
| Record name | methyl 3-amino-4,5-dihydrothiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90352045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
167280-87-7 |
Source
|
| Record name | methyl 3-amino-4,5-dihydrothiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90352045 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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